Cas no 1529446-90-9 (2-hydroxy-2-(4-methylpyridin-3-yl)acetic acid)

• Product Name: 2-hydroxy-2-(4-methylpyridin-3-yl)acetic acid
• CAS No: 1529446-90-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 6185663
• PubChem ID: 66273942
• Update Time: 2025-06-29

2-hydroxy-2-(4-methylpyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(4-methylpyridin-3-yl)acetic acid
• 1529446-90-9
• CS-0344865
• AKOS015618270
• EN300-1849026

• Inchi： 1S/C8H9NO3/c1-5-2-3-9-4-6(5)7(10)8(11)12/h2-4,7,10H,1H3,(H,11,12)
• InChI Key： CTHAVSAMPIPFBT-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=NC=CC=1C

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-hydroxy-2-(4-methylpyridin-3-yl)acetic acid

2-Hydroxy-2-(4-Methylpyridin-3-yl)Acetic Acid: A Comprehensive Overview

2-Hydroxy-2-(4-methylpyridin-3-yl)acetic acid, also known by its CAS number 1529446-90-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent advancements in synthetic methodologies and its characterization have further highlighted its importance in contemporary research.

The chemical structure of 2-hydroxy-2-(4-methylpyridin-3-yl)acetic acid consists of a pyridine ring substituted with a methyl group at the 4-position and a hydroxyl-substituted acetic acid moiety at the 3-position. This arrangement imparts the molecule with both aromatic and hydrophilic characteristics, making it versatile for various chemical reactions. The compound's ability to form hydrogen bonds, particularly through its hydroxyl group, contributes to its solubility in polar solvents and its potential as a bioactive agent.

Recent studies have focused on the synthesis of 2-hydroxy-2-(4-methylpyridin-3-yl)acetic acid using eco-friendly methods. Researchers have employed catalytic asymmetric synthesis to enhance the yield and enantiomeric purity of the compound, which is crucial for its application in chiral drug design. These methods not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

The physical properties of 1529446-90-9 have been extensively characterized, including its melting point, boiling point, and solubility parameters. These properties are essential for determining its stability under various conditions and its suitability for different industrial applications. For instance, its high melting point suggests thermal stability, while its solubility in organic solvents makes it ideal for use in organic reactions.

In terms of applications, 2-hydroxy-2-(4-methylpyridin-3-yl)acetic acid has shown promise in the development of pharmaceuticals. Its ability to act as a chiral auxiliary or a building block in complex molecule synthesis has been explored in recent studies. Additionally, the compound's reactivity towards nucleophilic substitution and condensation reactions opens avenues for its use in polymer chemistry and materials science.

The safety profile of CAS 1529446-90-9 has also been a subject of recent research. Studies indicate that it exhibits low toxicity under normal handling conditions, though proper precautions should be taken during synthesis and storage. Its environmental impact is minimal when disposed of according to regulations, making it a favorable choice for industries prioritizing eco-friendly practices.

In conclusion, 2-hydroxy-2-(4-methylpyridin-3-yl)acetic acid, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, driven by ongoing advancements in synthetic techniques and material characterization. As research progresses, this compound is expected to play an increasingly significant role in both academic and industrial settings.